Cas no 910380-90-4 (2-[2-(morpholin-4-yl)phenyl]ethan-1-amine)

• Product Name: 2-[2-(morpholin-4-yl)phenyl]ethan-1-amine
• CAS No: 910380-90-4
• MF: C₁₂H₂₀Cl₂N₂O
• MW: 279.206001281738
• MDL: MFCD08449092
• CID: 5049922
• PubChem ID: 53429873
• Update Time: 2025-06-14

2-[2-(morpholin-4-yl)phenyl]ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-[2-(morpholin-4-yl)phenyl]ethan-1-amine dihydrochloride
• 2-(4-morpholinyl)benzeneethanamine 2hcl
• 2-(4-Morpholinyl)benzeneethanamine dihydrochloride
• 2-(2-Morpholinophenyl)ethan-1-amine dihydrochloride
• 2-(2-morpholin-4-ylphenyl)ethanamine;dihydrochloride
• Z2235681469
• 2-[2-(morpholin-4-yl)phenyl]ethan-1-amine

• MDL： MFCD08449092
• Inchi： 1S/C12H18N2O.2ClH/c13-6-5-11-3-1-2-4-12(11)14-7-9-15-10-8-14;;/h1-4H,5-10,13H2;2*1H
• InChI Key： KFESXNHNZYBFIT-UHFFFAOYSA-N
• SMILES： Cl.Cl.O1CCN(C2C=CC=CC=2CCN)CC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 181
• Topological Polar Surface Area: 38.5

Additional information on 2-[2-(morpholin-4-yl)phenyl]ethan-1-amine

Research Brief on 2-[2-(Morpholin-4-yl)phenyl]ethan-1-amine (CAS: 910380-90-4): Recent Advances and Applications

2-[2-(Morpholin-4-yl)phenyl]ethan-1-amine (CAS: 910380-90-4) is a bioactive compound with significant potential in medicinal chemistry and drug discovery. Recent studies have highlighted its role as a key intermediate in the synthesis of novel therapeutic agents, particularly in the fields of oncology and neurology. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential applications in drug development.

The compound's structure, featuring a morpholine ring and a phenyl-ethylamine moiety, has been the subject of extensive research due to its ability to modulate various biological targets. Recent publications have demonstrated its utility as a scaffold for designing selective inhibitors of enzymes such as kinases and G-protein-coupled receptors (GPCRs). For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of derivatives of 2-[2-(morpholin-4-yl)phenyl]ethan-1-amine that exhibited potent inhibitory activity against specific cancer-related kinases, suggesting its potential as a lead compound for anticancer drug development.

In addition to its applications in oncology, 2-[2-(morpholin-4-yl)phenyl]ethan-1-amine has shown promise in neurological research. A recent study in ACS Chemical Neuroscience explored its role as a precursor for the synthesis of compounds targeting neurotransmitter systems, particularly those involved in dopamine and serotonin signaling. The study highlighted the compound's ability to cross the blood-brain barrier, making it a valuable candidate for the development of central nervous system (CNS) therapeutics.

From a synthetic chemistry perspective, advancements in the efficient production of 2-[2-(morpholin-4-yl)phenyl]ethan-1-amine have been reported. A 2024 paper in Organic Process Research & Development described an optimized synthetic route that improves yield and reduces environmental impact, addressing some of the challenges associated with its large-scale production. This development is particularly relevant for pharmaceutical companies looking to incorporate the compound into their drug discovery pipelines.

Despite these promising findings, challenges remain in the clinical translation of 2-[2-(morpholin-4-yl)phenyl]ethan-1-amine-based therapeutics. Issues such as metabolic stability, selectivity, and potential off-target effects need to be addressed through further structure-activity relationship (SAR) studies. Ongoing research is focused on modifying the compound's core structure to enhance its pharmacological properties while minimizing adverse effects.

In conclusion, 2-[2-(morpholin-4-yl)phenyl]ethan-1-amine (CAS: 910380-90-4) represents a versatile and promising scaffold in drug discovery. Its applications span multiple therapeutic areas, and recent advancements in its synthesis and biological evaluation have strengthened its position as a valuable tool for medicinal chemists. Future research should focus on optimizing its derivatives for clinical use and exploring novel biological targets that could benefit from its unique chemical properties.